5-(3-Hydroxypyrrolidin-1-yl)-2-nitropyridine

• Molecular Formula: C9H11N3O3
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 1-(6-nitropyridin-3-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C9H11N3O3/c13-8-3-4-11(6-8)7-1-2-9(10-5-7)12(14)15/h1-2,5,8,13H,3-4,6H2
• InChI Key: ZUHDWUYCYKDTAC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=CN=C(C=C2)[N+](=O)[O-]

Description

5-(3-Hydroxypyrrolidin-1-yl)-2-nitropyridine is a useful research compound. Its molecular formula is C9H11N3O3 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-nitro-5-bromopyridine (320 mg, 2.02 mmol) in EtOH (6 mL) was treated with diisopropylethylamine (710 μL, 520 mg, 4.04 mmol) and (S)-3-hydroxypyrrolidinol (350 mg, 4.04 mmol). The mixture was heated in a sealed tube at 85° C. for 21.5 h then cooled and partitioned between CH2Cl2 and water. The organic layer was dried over Na2SO4, filtered and concentrated and the residue was chromatographed on a silica gel column with a 40-100% EtOAc in hexanes to 0-30% THF in EtOAc gradient to afford the product, as a yellow solid (200 mg, 47% yield). HRMS m/z calcd for C9H11N3O3 [M+H]+: 210.0873; Found: 210.0873.